N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-methylbenzamide

• IUPAC Name: 2-methyl-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]benzamide
• InChI: InChI=1S/C19H17N3O3S/c1-13-6-3-4-9-16(13)19(23)20-15-8-5-7-14(12-15)17-10-11-18(22-21-17)26(2,24)25/h3-12H,1-2H3,(H,20,23)
• InChI Key: KJFKNUOEWNUKBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)C3=NN=C(C=C3)S(=O)(=O)C
• Molecular Formula: C19H17N3O3S
• Molecular Weight: 367.4 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

This involves the use of various spectroscopic techniques (like NMR, IR, UV-Vis, etc.) and X-ray crystallography to determine the structure of the molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves determining properties like melting point, boiling point, solubility, density, refractive index, and specific rotation. It also includes studying the compound’s stability, reactivity, and any notable chemical properties.

Mechanism of Action

Target of Action

The primary target of N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-methylbenzamide is the Cell division protein ZipA . This protein plays a crucial role in bacterial cell division, particularly in Escherichia coli (strain K12) and Shigella flexneri .

Mode of Action

It’s likely that it interacts with the cell division protein zipa, potentially inhibiting its function and affecting bacterial cell division .

Biochemical Pathways

Given its target, it can be inferred that it impacts thebacterial cell division pathway . The downstream effects of this interaction could include disruption of bacterial growth and proliferation.

Result of Action

The molecular and cellular effects of the compound’s action are likely related to the inhibition of bacterial cell division due to its interaction with the Cell division protein ZipA . This could potentially lead to the cessation of bacterial growth and proliferation.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. It includes precautions for handling, storage, and disposal.

Future Directions

This involves discussing potential applications and areas of future research for the compound. It could include potential uses in medicine, industry, or research.